Cas no 104961-47-9 (1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester)

104961-47-9 structure
Product Name:1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
CAS No:104961-47-9
Molecular Formula:C18H17NO4S
Molecular Weight:343.39688372612
CID:1150049
1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-, methyl ester
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- InChIKey: SLTZWANUHXOYOE-UHFFFAOYSA-N
- Inchi: 1S/C18H17NO4S/c1-22-13-9-10-15-14(11-13)17(24(3)21)16(18(20)23-2)19(15)12-7-5-4-6-8-12/h4-11H,1-3H3
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C)=O)=C1C(OC)=O
Computed Properties
- Exact Mass: 343.08791
Experimental Properties
- PSA: 57.53
- Boiling Point: 497.5±37.0 °C(Predicted)
- Melting Point: 140-144 °C
- Density: 1.29±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Related Literature
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1. Back cover
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X. Yuan,E. G. Kim,C. A. Sanders,B. E. Richter,M. F. Cunningham,P. G. Jessop,R. D. Oleschuk Green Chem., 2017,19, 1757-1765
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Hiu-Chi Chong,Yun-Chung Leung Chem. Commun., 2014,50, 4375-4378
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Masatoshi Ishida,Yoshinori Naruta,Fumito Tani Dalton Trans., 2010,39, 2651-2659
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Jungyul Park,Byungkyu Kim,Seung Kyu Choi,Su Hong,Sang Ho Lee,Kyo-Il Lee Lab Chip, 2005,5, 1264-1270
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Hirohito Ogasawara,Mathias P. Ljungberg,Kjartan T. Wikfeldt,Uwe Bergmann,Shirlaine Koh,Peter Strasser,Lars G.M. Pettersson Phys. Chem. Chem. Phys., 2010,12, 5694-5700
104961-47-9 (1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester) Related Products
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